Cas no 26773-55-7 (2-Chloro-9-methyl-9H-pyrimido[4,5-B]indole)

2-Chloro-9-methyl-9H-pyrimido[4,5-B]indole structure
26773-55-7 structure
Product Name:2-Chloro-9-methyl-9H-pyrimido[4,5-B]indole
CAS No:26773-55-7
MF:C11H8ClN3
MW:217.654320716858
CID:2838586
PubChem ID:72212338
Update Time:2025-04-21

2-Chloro-9-methyl-9H-pyrimido[4,5-B]indole Chemical and Physical Properties

Names and Identifiers

    • 26773-55-7
    • 2-CHLORO-9-METHYL-9H-PYRIMIDO[4,5-B]INDOLE
    • AB68375
    • 2-Chloro-9-methyl-9H-pyrimido[4,5-B]indole
    • Inchi: 1S/C11H8ClN3/c1-15-9-5-3-2-4-7(9)8-6-13-11(12)14-10(8)15/h2-6H,1H3
    • InChI Key: GXQLZEFXGAIWOQ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(=N1)N(C)C1C=CC=CC=12

Computed Properties

  • Exact Mass: 217.0406750Da
  • Monoisotopic Mass: 217.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.7Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd